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2-Desbutyl-2-isopentyl-5-methyl Itraconazole 2-Desbutyl-2-isopentyl-5-methyl Itraconazole
Brand Name: Vulcanchem
CAS No.: 1217692-26-6
VCID: VC0026874
InChI: InChI=1S/C37H42Cl2N8O4/c1-26(2)14-15-46-36(48)47(27(3)42-46)31-7-5-29(6-8-31)43-16-18-44(19-17-43)30-9-11-32(12-10-30)49-21-33-22-50-37(51-33,23-45-25-40-24-41-45)34-13-4-28(38)20-35(34)39/h4-13,20,24-26,33H,14-19,21-23H2,1-3H3/t33-,37-/m0/s1
SMILES: CC1=NN(C(=O)N1C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl)CCC(C)C
Molecular Formula: C37H42Cl2N8O4
Molecular Weight: 733.7 g/mol

2-Desbutyl-2-isopentyl-5-methyl Itraconazole

CAS No.: 1217692-26-6

Reference Standards

VCID: VC0026874

Molecular Formula: C37H42Cl2N8O4

Molecular Weight: 733.7 g/mol

2-Desbutyl-2-isopentyl-5-methyl Itraconazole - 1217692-26-6

CAS No. 1217692-26-6
Product Name 2-Desbutyl-2-isopentyl-5-methyl Itraconazole
Molecular Formula C37H42Cl2N8O4
Molecular Weight 733.7 g/mol
IUPAC Name 4-[4-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-5-methyl-2-(3-methylbutyl)-1,2,4-triazol-3-one
Standard InChI InChI=1S/C37H42Cl2N8O4/c1-26(2)14-15-46-36(48)47(27(3)42-46)31-7-5-29(6-8-31)43-16-18-44(19-17-43)30-9-11-32(12-10-30)49-21-33-22-50-37(51-33,23-45-25-40-24-41-45)34-13-4-28(38)20-35(34)39/h4-13,20,24-26,33H,14-19,21-23H2,1-3H3/t33-,37-/m0/s1
Standard InChIKey YOEUGMJIMOBNQK-WNOXWKSXSA-N
Isomeric SMILES CC1=NN(C(=O)N1C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OC[C@H]5CO[C@](O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl)CCC(C)C
SMILES CC1=NN(C(=O)N1C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl)CCC(C)C
Canonical SMILES CC1=NN(C(=O)N1C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl)CCC(C)C
Synonyms 4-[4-[4-[4-[[(2R,4S)-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-5-methyl-2-(3-methylbutyl)-3H-1,2,4-triazol-3-one;
PubChem Compound 14179015
Last Modified Nov 11 2021
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